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Introduction to Friedelin and Its Significance

Friedelin (friedelan-3-one) is a pentacyclic triterpenoid first isolated from bark in 1807 and referred to as

"cork alcohol" [1] [2]. This compound demonstrates remarkable pharmacological activities, including anti-

inflammatory, anticancer, antioxidant, hepatoprotective, neuroprotective, antimicrobial, and antidiabetic

effects [1] [2]. Friedelin also exhibits agricultural applications as a natural anti-insect agent and soil

microbial community modulator [1] [2]. Additionally, it serves as the key precursor for celastrol, a

promising anticancer and antiobesity drug candidate [3] [4] [5].

The structural complexity of friedelin, characterized by its highly rearranged pentacyclic framework with

an oxo group at position 3, presents significant challenges for chemical synthesis [1] [5]. Traditional plant

extraction methods face limitations due to low natural abundance, typically constituting only 1-2% of cork

extracts [6]. These challenges have driven research toward developing advanced extraction technologies

and synthetic biology approaches to achieve sustainable, high-yield friedelin production [1] [2].

Table 1: Key Pharmacological Activities of Friedelin
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Pharmacological
Activity

Experimental Models Key Findings References

Neuroprotective Ethanol-induced

neurotoxicity in pup brains

Reduced TNF-α, NF-kB,

caspase-3, and PARP-1 levels

[7]

Anticancer Prostate cancer models

(22Rv1, DU145 cells)

CYP17A1 inhibition; reduced

prostate weight and serum PSA

[8]

Anti-inflammatory Mouse and rat models Significant reduction in

inflammation markers

[1] [2]

Antioxidant In vitro assays Free radical scavenging and liver

protection

[1] [2]

Antimicrobial Various pathogen models Activity against bacteria, viruses,

fungi, and parasites

[1] [2] [8]

Friedelin Production Methods Overview

Friedelin production methodologies encompass both conventional extraction from natural sources and

advanced biotechnological approaches. Each method offers distinct advantages and limitations in terms of

yield, scalability, and sustainability.

Natural Sources and Conventional Extraction

Friedelin is found in various plant species across multiple families, with particularly high concentrations in

cork tissues. Key natural sources include:

Cork-rich trees: Quercus cerris (Turkey oak) and Quercus suber (cork oak) [6]

Medicinal plants: Maytenus ilicifolia, Azima tetracantha, various Garcinia species [1] [2]
Other sources: Mosses, lichens, and algae [1] [2]

Traditional extraction methods typically involve organic solvents such as dichloromethane, hexane,

methanol, or ethanol through techniques like Soxhlet extraction or maceration [1] [2] [6]. These methods,

while established, often result in modest yields and raise environmental concerns due to solvent usage.
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Emerging Biosynthesis Approaches

Synthetic biology approaches represent a paradigm shift in friedelin production. By engineering the

mevalonate pathway in microbial hosts like Saccharomyces cerevisiae, researchers have achieved

significantly improved friedelin yields [9] [3] [5]. These approaches leverage genetic engineering to

optimize the entire biosynthetic pathway, from enhanced precursor flux to expression of friedelin-specific

synthases.

Table 2: Comparison of Friedelin Production Methods

Production Method Typical Yields Advantages Limitations

Supercritical Fluid
Extraction

4.02 wt% yield; 26-
40.6% friedelin in

extract [6]

Green technology,
selective, reduced

solvent use

High equipment cost,
optimization required

Conventional
Solvent Extraction

2.5-10.9 wt% yield;

~20% friedelin in
extract [6]

Simple setup, well-

established

Low selectivity, solvent

intensive, moderate yields

Metabolically
Engineered Yeast

63.91 mg/L (2022)
[5]; 1500 mg/L

(2025) [9] [3]

Sustainable, high
potential yields, scalable

Complex strain
development, requires

specialized expertise

Protocol 1: Supercritical Fluid Extraction from Cork

Principle and Scope

Supercritical fluid extraction using carbon dioxide represents a green alternative to conventional organic

solvent extraction. This method leverages the unique properties of supercritical CO₂, including tunable

density, low viscosity, and high diffusivity, to achieve selective extraction of friedelin from cork matrices

[6]. The protocol below is optimized for Quercus cerris cork, achieving friedelin concentrations of 30.4-

40.6% in extracts [6].
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Materials and Equipment

Plant Material: Quercus cerris cork, ground to 0.5-1.0 mm particle size
Extraction Solvent: Food-grade carbon dioxide (99.9% purity)

Cosolvent: Anhydrous ethanol (HPLC grade) for cosolvent-enhanced extraction
Equipment: Supercritical fluid extraction system with:

Dual piston pump for CO₂ delivery
Heated extraction vessel (50-500 mL capacity)

Pressure control system (back-pressure regulator)
Cosolvent pump (optional)

Collection vessel
Analytical Equipment: GC-MS system for analysis

Step-by-Step Procedure

Sample Preparation:

Dry cork material at 40°C to constant weight

Grind and sieve to obtain 0.5-1.0 mm particle size
Load extraction vessel with 10-50 g cork material

System Setup:

Set extraction temperature to 40-60°C
Set pressure to 150-300 bar

Set CO₂ flow rate to 1-5% of solvent vessel volume per minute
For cosolvent addition: set ethanol at 5-15% of total solvent volume

Extraction Process:

Pressurize system slowly to desired pressure
Maintain conditions for 60-180 minutes

Continuously collect extract in cooled collection vessel
Monitor extraction yield gravimetrically at timed intervals

Extract Recovery:

Slowly depressurize system
Rinse collection vessel with chloroform or ethanol

Evaporate solvents under reduced pressure
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Weigh total extract and analyze by GC-MS

Optimization Guidelines

Temperature Effect: Higher temperatures (up to 60°C) generally improve yields but may reduce

selectivity
Pressure Effect: Increased pressure enhances solvent density and extraction yield (optimum: 250-

300 bar)
Cosolvent Percentage: 10% ethanol typically provides optimal balance between yield and selectivity

[6]
Flow Rate: Moderate flow rates (2-3% vessel volume/min) prevent channeling and ensure efficient

mass transfer

Protocol 2: Metabolic Engineering of Yeast for High-
Yield Friedelin Production

Principle and Scope

This protocol describes the genetic modification of Saccharomyces cerevisiae to create microbial cell

factories for friedelin production. The approach involves pathway engineering to enhance precursor flux

toward 2,3-oxidosqualene and expression of heterologous friedelin synthase genes [9] [3] [5]. The most

advanced implementations have achieved remarkable yields up to 1500 mg/L through combination of

metabolic engineering and lipid droplet engineering [9] [3].

Strains, Vectors, and Media

Host Strain: S. cerevisiae BY4741 or similar industrial strain
Integration Vectors: CRISPR/Cas9 system for gene knock-in/knock-out

Expression Vectors: High-copy number plasmids with strong promoters
Key Genes:

TwOSC1: Friedelin synthase from Tripterygium wilfordii [3] [4] [5]
Pathway Genes: tHMG1, ERG20, ERG9, ERG1 [5]

Regulatory Genes: UPC2.1, POS5 [5]
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Media:

YPD for routine cultivation
Synthetic dropout media for selection

Optimized production media with oleic acid [9] [3]

Strain Engineering Procedure

Endogenous Pathway Enhancement:

Integrate tHMG1, ERG20, ERG9, and ERG1 genes into yeast genome
Use strong constitutive promoters

Include UPC2.1 to upregulate sterol uptake
Integrate POS5 to enhance NADPH supply

Competing Pathway Downregulation:

Knock out BTS1 (geranylgeranyl diphosphate synthase)
Knock out ROX1 (repressor of hypoxia)

Knock out YPL062w and YJL064w (genes of competing pathways)

Friedelin Synthase Expression:

Clone TwOSC1 gene into high-copy number plasmid

Consider TwOSC1T502E mutant for enhanced activity [5]
Transform into engineered yeast strain

Lipid Droplet Engineering:

Supplement production medium with oleic acid
Optimize cell density to mitigate product cytotoxicity

The following diagram illustrates the comprehensive metabolic engineering strategy for enhanced friedelin

production in yeast:
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Metabolic Engineering Strategies

Glucose

MVA Pathway OleicAcid

Lipid Droplet EngineeringFarnesyl PP
(Precursor)

2,3-Oxidosqualene
(Key Intermediate)

Heterologous Friedelin Synthase
(TwOSC1/TwOSC1T502E)

Friedelin
(Product)

Overexpressed Genes:
tHMG1, ERG20, ERG9, ERG1, UPC2.1, POS5

Enhanced flux

Knocked-out Genes:
BTS1, ROX1, YPL062w, YJL064w

Reduced competition Increased storage & reduced cytotoxicity

Click to download full resolution via product page

Fermentation and Production Protocol

Strain Activation:

Inoculate single colony in 5 mL YPD medium

Incubate at 30°C with shaking at 250 rpm for 24 hours

Seed Culture:

Transfer to 50 mL optimized production medium
Incubate at 30°C with shaking at 250 rpm for 48 hours

Production Phase:

Transfer to main production medium (250 mL in 1 L flask)
Add oleic acid (0.1-0.5%) to enhance lipid droplet formation

Incubate at 20-25°C with shaking at 200 rpm for 5-7 days
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Monitoring and Harvest:

Sample periodically for friedelin quantification
Harvest cells by centrifugation after 120-168 hours

Extract friedelin from cell pellets and culture supernatant

Analytical Methods for Friedelin Quantification and
Characterization

Sample Preparation and Extraction

For plant materials, extract powdered samples (0.5-1.0 g) with dichloromethane, hexane, or ethanol using

Soxhlet apparatus or ultrasonication [1] [6]. For microbial cultures, extract cell pellets with ethyl acetate or

chloroform:methanol (2:1 v/v), and concentrate under reduced pressure [5].

GC-MS Analysis

Gas Chromatography-Mass Spectrometry provides reliable quantification and confirmation of friedelin

identity:

Column: DB-5MS or equivalent (30 m × 0.25 mm × 0.25 μm)
Temperature Program: 100°C (hold 2 min), ramp to 300°C at 10°C/min, hold 10 min

Injector Temperature: 280°C
Carrier Gas: Helium, 1.0 mL/min constant flow

Ionization: EI mode at 70 eV
Detection: Selected ion monitoring at m/z 426.4 (molecular ion) or full scan 50-500 amu

NMR Characterization

For complete structural confirmation, Nuclear Magnetic Resonance spectroscopy is essential:

¹H NMR: Characteristic signals include methyl singlets between δ 0.7-1.2 ppm

¹³C NMR: Key signals at δ 213.0 (C-3 ketone), 58.0, 56.0, 42.0, and 39.0 ppm [6]
Sample Preparation: Dissolve 5-10 mg purified friedelin in CDCl₃

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 8 / 12 Tech Support

https://www.smolecule.com/products/s528492?utm_src=pdf-body
https://www.smolecule.com/products/s528492?utm_src=pdf-body
https://www.smolecule.com/products/s528492?utm_src=pdf-body
https://www.mdpi.com/1420-3049/28/23/7760
https://www.sciencedirect.com/science/article/abs/pii/S0896844614004197
https://www.frontiersin.org/journals/bioengineering-and-biotechnology/articles/10.3389/fbioe.2022.805429/full
https://www.smolecule.com/products/s528492?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S0896844614004197
https://www.smolecule.com/products/s528492?utm_src=pdf-body
https://www.smolecule.com/products/s528492?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Applications and Future Perspectives

Pharmaceutical Applications

The enhanced production of friedelin enables further investigation of its promising pharmacological

applications:

Neuroprotective Formulations: Friedelin has demonstrated significant protection against ethanol-
induced neurotoxicity by reducing TNF-α, NF-kB, caspase-3, and PARP-1 levels [7]

Anticancer Therapies: As a precursor to celastrol, high-purity friedelin enables development of
potent anticancer agents [3] [5]

Anti-inflammatory Products: Friedelin's anti-inflammatory activity supports its development for
inflammatory disorders [1] [2]

Scale-Up Considerations and Future Directions

For industrial translation of friedelin production, several factors require consideration:

Process Economics: Microbial production shows promise for cost-effective scale-up, with recent
yields of 1500 mg/L representing significant progress [9] [3]

Purification Strategies: Development of efficient downstream processing methods will be crucial for
commercial viability

Future Strain Engineering: Additional improvements may include:
Dynamic pathway regulation

Organelle engineering
Adaptive laboratory evolution

Protein engineering of friedelin synthases

The following workflow illustrates the integrated approach for enhanced friedelin production:
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Yield Optimization Strategies

Source Selection
(Plant Material or Engineered Strain)

Extraction Process
(SCFE or Microbial Fermentation)

Analytical Characterization
(GC-MS, NMR)

Pharmaceutical Applications
(Neuroprotection, Anticancer, Anti-inflammatory)

Supercritical Fluid Extraction
(40-60°C, 150-300 bar)

Metabolic Engineering
(Gene integration & knockout)

Lipid Droplet Engineering
(Oleic acid supplementation)
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Conclusion

The protocols presented herein provide comprehensive methodologies for enhancing friedelin production

through both advanced extraction technologies and synthetic biology approaches. The remarkable recent

progress in metabolic engineering of yeast strains, achieving yields up to 1500 mg/L, demonstrates the

potential for industrial-scale production [9] [3]. These advances address the critical supply limitations that

have hindered pharmaceutical development of friedelin and its derivatives.

The integration of extraction optimization with systems metabolic engineering provides a robust

foundation for sustainable friedelin production. These approaches enable sufficient material supply for

further pharmacological evaluation and clinical development of friedelin-based therapeutics for

neurodegenerative diseases, cancer, inflammatory conditions, and metabolic disorders.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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